
Application Notes and Protocols for Studying
PRC2 Complex Disruption Using SAH-EZH2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SAH-EZH2

Cat. No.: B2528955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Polycomb Repressive Complex 2 (PRC2) is a key epigenetic regulator essential for

maintaining cellular identity and proper development. Its catalytic subunit, Enhancer of Zeste

Homolog 2 (EZH2), methylates histone H3 on lysine 27 (H3K27), leading to transcriptional

repression. Dysregulation of PRC2 activity is implicated in various cancers, making it a prime

target for therapeutic intervention. SAH-EZH2 is a potent and specific tool for studying the

consequences of PRC2 complex disruption. It is a stabilized alpha-helical peptide that mimics

the EED-binding domain of EZH2, thereby competitively inhibiting the crucial EZH2-EED

interaction required for PRC2 integrity and catalytic activity.[1][2][3][4][5] This application note

provides detailed protocols for utilizing SAH-EZH2 to investigate PRC2 disruption and its

downstream effects.

Unlike catalytic inhibitors that target the EZH2 active site, SAH-EZH2 offers a distinct

mechanism of action by dismantling the PRC2 complex, leading to reduced EZH2 protein

levels and selective inhibition of H3K27 trimethylation.[3][6][7] This makes it an invaluable

research tool for dissecting the non-catalytic roles of PRC2 components and for exploring

alternative strategies in drug development.
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The following tables summarize the key quantitative data reported for SAH-EZH2, facilitating a

clear comparison of its biochemical and cellular effects.

Parameter Value Cell Line/System Reference

Binding Affinity (Kd) 320 nM EZH2/EED Interaction [8]

H3K27me3 Inhibition
Dose-responsive (1-

10 µM)

MLL-AF9 Leukemia

Cells
[3]

Cell Viability (IC50) Micromolar range
B-cell Lymphoma

Lines
[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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